N-[2-(4-methoxyphenyl)ethyl]-N'-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]ethanediamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-N'-[(4-oxo-3H-phthalazin-1-yl)methyl]oxamide
• InChI: InChI=1S/C20H20N4O4/c1-28-14-8-6-13(7-9-14)10-11-21-19(26)20(27)22-12-17-15-4-2-3-5-16(15)18(25)24-23-17/h2-9H,10-12H2,1H3,(H,21,26)(H,22,27)(H,24,25)
• InChI Key: JYQRIKKXSJZNAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C(=O)NCC2=NNC(=O)C3=CC=CC=C32
• Molecular Formula: C20H20N4O4
• Molecular Weight: 380.4 g/mol

Description

Synthesis Analysis

The synthesis of organic compounds typically involves the making or breaking of covalent bonds. The exact process can vary greatly depending on the specific compound being synthesized.

Molecular Structure Analysis

The molecular structure of an organic compound can be determined using various spectroscopic methods, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.

Chemical Reactions Analysis

Organic compounds can undergo a variety of chemical reactions, including substitution reactions, addition reactions, elimination reactions, and rearrangement reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of an organic compound can be determined using a variety of methods, including melting point determination, boiling point determination, and solubility tests.

Scientific Research Applications

Anticancer Properties

• AKOS001963549 exhibits potential anticancer properties due to its ability to inhibit specific cellular pathways involved in tumor growth and metastasis. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. .

Anti-inflammatory Activity

• The compound has shown promise as an anti-inflammatory agent. It may modulate immune responses by targeting inflammatory mediators, such as cytokines and chemokines. .

Neuroprotective Effects

• AKOS001963549 has been explored for its neuroprotective properties. It may enhance neuronal survival and reduce oxidative stress, making it a potential candidate for neurodegenerative disorders like Alzheimer’s disease or Parkinson’s disease. .

Cardiovascular Applications

• Researchers have investigated the compound’s impact on cardiovascular health. It may influence blood vessel function, platelet aggregation, and lipid metabolism. .

Antimicrobial Activity

• AKOS001963549 exhibits antimicrobial properties against certain bacteria and fungi. It may interfere with microbial cell membranes or essential metabolic pathways. .

Photodynamic Therapy (PDT)

• PDT is a cancer treatment that combines a photosensitizer (like AKOS001963549) with light exposure. Upon activation by light, the compound generates reactive oxygen species, leading to localized tumor cell destruction. .

Mechanism of Action

The mechanism of action of an organic compound will depend on its structure and the type of biological system in which it is used.

Safety and Hazards

The safety and hazards associated with an organic compound depend on its specific physical and chemical properties. Material Safety Data Sheets (MSDS) provide information about the potential hazards of a substance and the necessary safety precautions.

Future Directions

The field of organic chemistry continues to evolve with the development of new synthetic methods and the discovery of new organic compounds. Future research will likely focus on developing more efficient and environmentally friendly synthetic methods, as well as exploring the potential applications of organic compounds in various industries.